Cas no 2229205-31-4 (1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid)

• Product Name: 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid
• CAS No: 2229205-31-4
• MF: C₁₄H₁₇FO₂
• MW: 236.281987905502
• CID: 5832418
• PubChem ID: 165688053
• Update Time: 2025-11-02

1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid
• EN300-1781074
• 1-[2-(4-fluorophenyl)ethyl]-2,2-dimethylcyclopropane-1-carboxylic acid
• 2229205-31-4

• Inchi： 1S/C14H17FO2/c1-13(2)9-14(13,12(16)17)8-7-10-3-5-11(15)6-4-10/h3-6H,7-9H2,1-2H3,(H,16,17)
• InChI Key： OXXTUTYWPFTCCK-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CCC1(C(=O)O)CC1(C)C

Computed Properties

• Exact Mass: 236.12125794g/mol
• Monoisotopic Mass: 236.12125794g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid

Comprehensive Overview of 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229205-31-4)

1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid (CAS No. 2229205-31-4) is a cyclopropane derivative with significant potential in pharmaceutical and agrochemical research. This compound, characterized by its unique cyclopropane-1-carboxylic acid backbone and 4-fluorophenyl substitution, has garnered attention due to its structural versatility and bioactivity. Researchers are increasingly exploring its applications in drug discovery, particularly in modulating enzyme activity or receptor binding, aligning with the growing demand for novel small-molecule therapeutics.

The presence of the fluorophenyl group in 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid enhances its metabolic stability and lipophilicity, making it a promising candidate for optimizing pharmacokinetic properties. Recent studies highlight its relevance in targeting inflammatory pathways, a hot topic in autoimmune and chronic disease research. With the rise of precision medicine, compounds like this are pivotal for developing tailored therapies, addressing frequent search queries such as "fluorinated compounds in drug design" or "cyclopropane derivatives for inflammation."

From a synthetic chemistry perspective, CAS No. 2229205-31-4 exemplifies the strategic incorporation of fluorine atoms to improve binding affinity and selectivity. This aligns with industry trends favoring fluorine-containing bioactive molecules, a frequently searched term in medicinal chemistry forums. Its 2,2-dimethylcyclopropane core also contributes to conformational rigidity, a desirable trait for probing protein-ligand interactions—another trending topic in computational chemistry and AI-driven drug discovery.

Beyond pharmaceuticals, 1-2-(4-fluorophenyl)ethyl-2,2-dimethylcyclopropane-1-carboxylic acid may find utility in material science, where fluorinated compounds are explored for their thermal and chemical resistance. This dual applicability resonates with searches like "multifunctional fluorinated compounds" or "cyclopropane applications beyond pharma," reflecting cross-disciplinary interest. Analytical methods for characterizing this compound, such as HPLC or NMR, are also frequently discussed, underscoring its role in advancing analytical techniques.

In summary, CAS No. 2229205-31-4 represents a compelling case study in modern chemical innovation. Its design leverages contemporary strategies like fluorine integration and rigid scaffold engineering, addressing both academic and industrial demands. As research evolves, this compound is poised to remain a subject of interest, bridging gaps between synthetic challenges and therapeutic or material breakthroughs.